Cas no 1797811-28-9 (4-methoxy-3-methyl-N-{[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]methyl}benzene-1-sulfonamide)

• Product Name: 4-methoxy-3-methyl-N-{[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]methyl}benzene-1-sulfonamide
• CAS No: 1797811-28-9
• MF: C₁₈H₂₄N₄O₄S
• MW: 392.472562789917
• CID: 5373211
• Update Time: 2025-05-18

4-methoxy-3-methyl-N-{[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]methyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-3-methyl-N-[(4-methyl-6-morpholin-4-ylpyrimidin-2-yl)methyl]benzenesulfonamide
• 4-methoxy-3-methyl-N-{[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]methyl}benzene-1-sulfonamide

• Inchi： 1S/C18H24N4O4S/c1-13-10-15(4-5-16(13)25-3)27(23,24)19-12-17-20-14(2)11-18(21-17)22-6-8-26-9-7-22/h4-5,10-11,19H,6-9,12H2,1-3H3
• InChI Key： OSYMFHCTLYDVMJ-UHFFFAOYSA-N
• SMILES： C1(S(NCC2=NC(N3CCOCC3)=CC(C)=N2)(=O)=O)=CC=C(OC)C(C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-methoxy-3-methyl-N-{[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]methyl}benzene-1-sulfonamide

Comprehensive Overview of 4-methoxy-3-methyl-N-{[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]methyl}benzene-1-sulfonamide (CAS No. 1797811-28-9)

4-methoxy-3-methyl-N-{[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]methyl}benzene-1-sulfonamide (CAS No. 1797811-28-9) is a specialized sulfonamide derivative with a unique molecular structure. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of both morpholine and pyrimidine moieties in its structure makes it a promising candidate for targeting specific enzymes or receptors, particularly in the field of kinase inhibition.

The compound's sulfonamide group is a key functional feature, often associated with bioactive molecules in medicinal chemistry. Researchers are increasingly exploring its role in modulating protein-protein interactions, a hot topic in modern drug design. With the rise of precision medicine and targeted therapies, compounds like 4-methoxy-3-methyl-N-{[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]methyl}benzene-1-sulfonamide are being investigated for their potential to address unmet medical needs in oncology and inflammatory diseases.

Recent studies have highlighted the importance of heterocyclic compounds in developing new therapeutic agents. The pyrimidine ring system in this molecule is particularly noteworthy, as it mimics natural nucleobases and can interact with biological targets through hydrogen bonding and π-stacking interactions. This has led to growing interest in its potential as a small molecule inhibitor for various disease pathways.

From a synthetic chemistry perspective, the compound's structure presents interesting challenges and opportunities. The morpholine substituent enhances solubility and bioavailability, while the methoxy and methyl groups on the benzene ring may influence metabolic stability. These features are crucial considerations in current ADME optimization strategies, a frequent search topic among medicinal chemists and pharmacokinetics researchers.

The pharmaceutical industry's shift toward fragment-based drug discovery has increased demand for structurally diverse building blocks like this compound. Its modular design allows for various modifications, making it valuable for structure-activity relationship studies. Many researchers are investigating whether derivatives of this molecule could serve as leads for developing new selective kinase inhibitors, a rapidly expanding area in cancer research.

Analytical characterization of 4-methoxy-3-methyl-N-{[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]methyl}benzene-1-sulfonamide typically involves advanced techniques such as LC-MS and NMR spectroscopy. These methods are essential for verifying purity and structure, especially given the compound's potential use in biological screening assays. The growing emphasis on quality by design in pharmaceutical development makes thorough characterization a critical step in the research process.

In the context of current trends in green chemistry, researchers are exploring more sustainable synthetic routes to this compound. The development of catalytic methods and atom-economical processes for its production aligns with the pharmaceutical industry's increasing focus on environmental responsibility. This aspect is particularly relevant given the compound's complex structure and the need for efficient synthesis at scale.

The potential biological activities of 4-methoxy-3-methyl-N-{[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]methyl}benzene-1-sulfonamide continue to be an active area of investigation. Preliminary studies suggest possible interactions with protein kinases, which play crucial roles in cell signaling pathways. This has led to speculation about its utility in developing treatments for conditions characterized by dysregulated signaling, a subject of intense research in both academic and industrial settings.

From a commercial perspective, the compound represents an important addition to the toolkit of medicinal chemists. Suppliers specializing in pharmaceutical intermediates and research chemicals have noted increasing demand for such structurally complex molecules. The growing market for custom synthesis services further underscores the importance of compounds like this in modern drug discovery pipelines.

As research into personalized medicine advances, the role of specialized compounds such as 4-methoxy-3-methyl-N-{[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]methyl}benzene-1-sulfonamide becomes increasingly significant. Their potential to serve as selective modulators of biological targets aligns well with the trend toward more tailored therapeutic approaches. This connection to cutting-edge medical research makes the compound particularly interesting to both scientists and investors in the life sciences sector.

The stability and storage requirements of this compound are also important considerations. Proper handling under controlled conditions ensures its integrity for research applications. These practical aspects are frequently searched topics among laboratory professionals working with sensitive chemical entities in drug discovery environments.

Looking ahead, the scientific community anticipates continued exploration of 4-methoxy-3-methyl-N-{[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]methyl}benzene-1-sulfonamide and its derivatives. The compound's structural features and potential biological activities position it as a valuable asset in the ongoing search for novel therapeutic agents. Its development trajectory reflects broader trends in pharmaceutical research, where molecular complexity and target specificity are increasingly prioritized.